Barium dibutyacyladenosine cyclphosphate
Barium dibutyacyladenosine cyclphosphate
Brand Name:
Vulcanchem
CAS No.:
18837-96-2
VCID:
VC0096819
InChI:
InChI=1S/2C18H24N5O8P.Ba/c2*1-3-5-11(24)22-16-13-17(20-8-19-16)23(9-21-13)18-15(30-12(25)6-4-2)14-10(29-18)7-28-32(26,27)31-14;/h2*8-10,14-15,18H,3-7H2,1-2H3,(H,26,27)(H,19,20,22,24);/q;;+2/p-2/t2*10-,14-,15-,18-;/m11./s1
SMILES:
CCCC(=O)NC1=C2C(=NC=N1)N(C=N2)C3C(C4C(O3)COP(=O)(O4)[O-])OC(=O)CCC.CCCC(=O)NC1=C2C(=NC=N1)N(C=N2)C3C(C4C(O3)COP(=O)(O4)[O-])OC(=O)CCC.[Ba+2]
Molecular Formula:
C36H46BaN10O16P2
Molecular Weight:
1074.09
Barium dibutyacyladenosine cyclphosphate
CAS No.: 18837-96-2
Main Products
VCID: VC0096819
Molecular Formula: C36H46BaN10O16P2
Molecular Weight: 1074.09
| CAS No. | 18837-96-2 |
|---|---|
| Product Name | Barium dibutyacyladenosine cyclphosphate |
| Molecular Formula | C36H46BaN10O16P2 |
| Molecular Weight | 1074.09 |
| IUPAC Name | [(4aR,6R,7R,7aR)-6-[6-(butanoylamino)purin-9-yl]-2-oxido-2-oxo-4a,6,7,7a-tetrahydro-4H-furo[3,2-d][1,3,2]dioxaphosphinin-7-yl] butanoate;barium(2+) |
| Standard InChI | InChI=1S/2C18H24N5O8P.Ba/c2*1-3-5-11(24)22-16-13-17(20-8-19-16)23(9-21-13)18-15(30-12(25)6-4-2)14-10(29-18)7-28-32(26,27)31-14;/h2*8-10,14-15,18H,3-7H2,1-2H3,(H,26,27)(H,19,20,22,24);/q;;+2/p-2/t2*10-,14-,15-,18-;/m11./s1 |
| SMILES | CCCC(=O)NC1=C2C(=NC=N1)N(C=N2)C3C(C4C(O3)COP(=O)(O4)[O-])OC(=O)CCC.CCCC(=O)NC1=C2C(=NC=N1)N(C=N2)C3C(C4C(O3)COP(=O)(O4)[O-])OC(=O)CCC.[Ba+2] |
| Synonyms | Barium dibutyacyladenosine cyclphosphate |
| PubChem Compound | 72941524 |
| Last Modified | Nov 11 2021 |
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